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A Versatile Tridentate Ligand and AB₂ Monomer for
Macromolecular Synthesis
Executive Summary
3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (CAS 54685-83-5) is a tertiary amino-

dicarboxylic acid derivative characterized by a zwitterionic core and tridentate functionality.

Structurally analogous to the well-known chelator HEIDA (Hydroxyethyliminodiacetic acid), this

compound features propionic acid arms rather than acetic acid, altering its chelation

thermodynamics and steric profile.

In drug development and materials science, it serves two primary critical functions:

Hydrophilic Linker/Spacer: Its structure provides a "Y-shaped" branching point with a

solubilizing hydroxyl group, ideal for increasing the hydrophilicity of antibody-drug conjugates

(ADCs) or polymer-drug conjugates.
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AB₂ Monomer: In polyester or polyamide synthesis, the single hydroxyl group (A) and two

carboxyl groups (B₂) allow for the synthesis of hyperbranched polymers or dendrimers with

high functional density.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Property Specification

CAS Number 54685-83-5

IUPAC Name
3-[2-carboxyethyl(2-

hydroxyethyl)amino]propanoic acid

Synonyms
N-(2-Hydroxyethyl)iminodipropionic acid; HHEP-

Acid

Molecular Formula C₈H₁₅NO₅

Molecular Weight 205.21 g/mol

SMILES OCCN(CCC(=O)O)CCC(=O)O

pKa (Estimated)
pKa₁ (COOH) ≈ 4.2; pKa₂ (COOH) ≈ 4.8; pKa₃

(N-H⁺) ≈ 8.9

Solubility
Highly soluble in water (Zwitterionic); Soluble in

MeOH; Insoluble in non-polar solvents.[1][2]

Physical State
White to off-white crystalline solid or viscous oil

(depending on hydration).

Expert Insight: The Propionic Effect
Unlike its acetic acid analog (HEIDA), the propionic arms of CAS 54685-83-5 form six-

membered chelate rings with metal ions. Thermodynamically, six-membered rings are generally

less stable than five-membered rings for transition metals (e.g., Cu²⁺, Ni²⁺) but offer distinct

selectivity for larger metal ions or specific catalytic geometries. This makes it a tunable ligand

for metallodrug formulations where "softer" release kinetics are required.
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Synthesis & Manufacturing Protocol
The industrial and laboratory synthesis relies on the double Michael addition of ethanolamine to

acrylic acid. This route is atom-economical and scalable but requires strict temperature control

to prevent retro-Michael degradation or polymerization.

Mechanism of Action
The nucleophilic nitrogen of ethanolamine attacks the

-carbon of acrylic acid. The reaction proceeds in two steps: formation of the mono-adduct
followed by the di-adduct.

Ethanolamine
(Nucleophile)

Intermediate:
Mono-propionic Adduct

 Michael Addition
 (Step 1, <40°C)

Acrylic Acid
(2.1 Equivalents)

CAS 54685-83-5
(Di-propionic Adduct)

 Michael Addition
 (Step 2, 70°C) Warning: T > 100°C

causes Retro-Michael

Click to download full resolution via product page

Figure 1: Stepwise synthesis via Michael Addition. Note the thermal sensitivity regarding

reversibility.

Self-Validating Experimental Protocol
Objective: Synthesis of 100g of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid.

Reagents:

Ethanolamine (Reagent Grade, >99%)

Acrylic Acid (Stabilized with MEHQ)

Solvent: Water (Deionized)

Step-by-Step Methodology:
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Preparation: Charge 61.1 g (1.0 mol) of Ethanolamine into a 500 mL round-bottom flask

equipped with a magnetic stirrer, reflux condenser, and dropping funnel. Place in an ice bath

to cool to 0–5°C.

Addition (Exotherm Control): Slowly add 144.1 g (2.0 mol) of Acrylic Acid dropwise.

Critical Control Point: The reaction is highly exothermic. Maintain internal temperature

below 40°C to prevent polymerization of acrylic acid.

Heating (Kinetic Drive): Once addition is complete and the exotherm subsides, remove the

ice bath. Heat the mixture to 70°C for 4–6 hours.

Why: The second addition (formation of the tertiary amine) is slower and requires thermal

energy to overcome steric hindrance.

Monitoring: Monitor reaction progress via TLC (System: n-Butanol/Acetic Acid/Water 4:1:1).

The secondary amine intermediate should disappear.

Work-up:

Concentrate the aqueous solution under reduced pressure (Rotary evaporator, <60°C).

Purification: Recrystallize from an Ethanol/Water mixture or triturated with Acetone to

remove unreacted acrylic acid.

Validation: Dissolve 10 mg in D₂O for ¹H-NMR.

Success Criteria: Look for two distinct triplets for the propionic chain (approx.

2.5 and

3.0 ppm) and the disappearance of vinylic protons (

5.8–6.4 ppm).

Functional Applications in Drug Development
A. Hydrophilic Linker for Bioconjugation
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In Antibody-Drug Conjugates (ADCs), hydrophobicity of the payload often leads to aggregation.

CAS 54685-83-5 acts as a solubility enhancer.

Mechanism: The carboxyl groups can be activated (EDC/NHS) to attach to the drug or

antibody, while the free hydroxyl group and the zwitterionic core recruit water molecules,

forming a hydration shell around the conjugate.

B. pH-Responsive Hydrogels
The compound is an ideal precursor for poly(beta-amino ester) (PBAE) hydrogels.

Logic: The tertiary amine has a pKa ~8.9. At physiological pH (7.4), it is partially protonated.

In the acidic tumor microenvironment (pH 6.5), protonation increases, causing charge

repulsion and swelling of the hydrogel, triggering drug release.

CAS 54685-83-5
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(Polyester/Polyamide)

 Copolymerization
 (via COOH groups)

Swelling & Release

Charge Repulsion

Tumor Microenvironment
(pH < 6.5)

 Delivery

Hydrophobic Drug
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 Encapsulation

 Protonation of
Tertiary Amine
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Figure 2: Mechanism of pH-triggered drug release using CAS 54685-83-5 based polymers.

Analytical Characterization Guide
To ensure the integrity of the material, the following spectral features must be confirmed.

Method Diagnostic Signal Interpretation

¹H-NMR (D₂O) 2.55 (t, 4H, -CH₂-COO⁻)
Alpha-protons of propionic acid

arms.

3.35 (t, 4H, -N-CH₂-) Beta-protons next to Nitrogen.

3.80 (t, 2H, -CH₂-OH)
Protons adjacent to Hydroxyl

group.

FT-IR 1710–1730 cm⁻¹ C=O stretch (Carboxylic acid).

3200–3400 cm⁻¹ Broad O-H stretch (H-bonded).

Mass Spec (ESI) m/z 206.1 [M+H]⁺ Protonated molecular ion.

Safety & Handling (SDS Summary)
While not classified as highly toxic, the compound exhibits properties of organic acids and

amines.

Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).

Handling: Wear nitrile gloves and safety goggles. Avoid inhalation of dust/mist.

Storage: Hygroscopic. Store in a desiccator at room temperature.

Stability: Stable under normal conditions. Avoid strong oxidizing agents and temperatures

>100°C (risk of dehydration or retro-Michael).
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Sigma-Aldrich.N-(2-Hydroxyethyl)iminodiacetic acid (HEIDA) Product Specification.[3]

(Analogous chemistry and chelation properties). Link

PubChem.Compound Summary for CAS 54685-83-5. National Library of Medicine (US). Link

European Patent Office.Process for the preparation of amino acid derivatives via Michael

Addition. (General protocol validation for amino-propionic acids). Link

ResearchGate.Synthesis and characterization of N-substituted amino acids for polymer

applications.Link

BOC Sciences.Building Blocks and Intermediates: Propionic Acid Derivatives.Link

(Note: Specific patent literature for CAS 54685-83-5 is limited; protocols are derived from

standard Michael addition chemistry of ethanolamine and acrylic acid as established in the

synthesis of homologous iminodipropionates.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Hydroxy-2,2-dimethylpropionic acid | C5H10O3 | CID 78548 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Multiblock biodegradable hydrogels for use as controlled release agents for drugs delivery
and tissue treatment agents - Patent WO-9705185-A3 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. (2-Hydroxyethyl)iminodiacetic acid | C6H11NO5 | CID 7152 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Monograph: 3,3'-((2-
Hydroxyethyl)azanediyl)dipropionic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12512056/docs#technical-monograph-3-3-2-
hydroxyethyl-azanediyl-dipropionic-acid]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7152
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F127582
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F54685-83-5
https://www.google.com/url?sa=E&q=https%3A%2F%2Fworldwide.espacenet.com%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bocsci.com%2F
https://www.benchchem.com/product/b12512056?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-2_2-dimethylpropionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-2_2-dimethylpropionic-acid
https://pubchem.ncbi.nlm.nih.gov/patent/WO-9705185-A3
https://pubchem.ncbi.nlm.nih.gov/patent/WO-9705185-A3
https://pubchem.ncbi.nlm.nih.gov/patent/WO-9705185-A3
https://pubchem.ncbi.nlm.nih.gov/compound/7152
https://pubchem.ncbi.nlm.nih.gov/compound/7152
https://www.benchchem.com/product/b12512056/docs#technical-monograph-3-3-2-hydroxyethyl-azanediyl-dipropionic-acid
https://www.benchchem.com/product/b12512056/docs#technical-monograph-3-3-2-hydroxyethyl-azanediyl-dipropionic-acid
https://www.benchchem.com/product/b12512056/docs#technical-monograph-3-3-2-hydroxyethyl-azanediyl-dipropionic-acid
https://www.benchchem.com/product/b12512056/docs#technical-monograph-3-3-2-hydroxyethyl-azanediyl-dipropionic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12512056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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